Cas no 954708-26-0 (4-cyano-N-2-(4-methylbenzenesulfonyl)-1,2,3,4-tetrahydroisoquinolin-7-ylbenzamide)

• Product Name: 4-cyano-N-2-(4-methylbenzenesulfonyl)-1,2,3,4-tetrahydroisoquinolin-7-ylbenzamide
• CAS No: 954708-26-0
• MF: C₂₄H₂₁N₃O₃S
• MW: 431.50684428215
• CID: 6295349
• PubChem ID: 16930181
• Update Time: 2025-07-15

4-cyano-N-2-(4-methylbenzenesulfonyl)-1,2,3,4-tetrahydroisoquinolin-7-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• 4-cyano-N-2-(4-methylbenzenesulfonyl)-1,2,3,4-tetrahydroisoquinolin-7-ylbenzamide
• 4-cyano-N-(2-tosyl-1,2,3,4-tetrahydroisoquinolin-7-yl)benzamide
• 4-cyano-N-[2-(4-methylphenyl)sulfonyl-3,4-dihydro-1H-isoquinolin-7-yl]benzamide
• 4-cyano-N-[2-(4-methylbenzenesulfonyl)-1,2,3,4-tetrahydroisoquinolin-7-yl]benzamide
• AKOS024645563
• 954708-26-0
• F2391-0208

• Inchi： 1S/C24H21N3O3S/c1-17-2-10-23(11-3-17)31(29,30)27-13-12-19-8-9-22(14-21(19)16-27)26-24(28)20-6-4-18(15-25)5-7-20/h2-11,14H,12-13,16H2,1H3,(H,26,28)
• InChI Key： CXYJKEPRYOUUCJ-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(N1CC2C=C(C=CC=2CC1)NC(C1C=CC(C#N)=CC=1)=O)(=O)=O

Computed Properties

• Exact Mass: 431.13036271g/mol
• Monoisotopic Mass: 431.13036271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 4
• Complexity: 783
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 98.6Ų

Additional information on 4-cyano-N-2-(4-methylbenzenesulfonyl)-1,2,3,4-tetrahydroisoquinolin-7-ylbenzamide

Chemical Profile of 4-cyano-N-2-(4-methylbenzenesulfonyl)-1,2,3,4-tetrahydroisoquinolin-7-ylbenzamide (CAS No. 954708-26-0)

4-cyano-N-2-(4-methylbenzenesulfonyl)-1,2,3,4-tetrahydroisoquinolin-7-ylbenzamide, identified by its CAS number 954708-26-0, is a sophisticated organic compound that has garnered significant attention in the field of medicinal chemistry and pharmacology. This molecule belongs to the tetrahydroisoquinoline scaffold, a structural motif well-documented for its biological activity and potential therapeutic applications. The presence of multiple functional groups, including a cyano group, a methylbenzenesulfonyl moiety, and a benzamide substituent, contributes to the compound's unique chemical properties and reactivity.

The tetrahydroisoquinoline core is particularly noteworthy due to its prevalence in natural alkaloids and pharmacologically active agents. Compounds derived from this scaffold have been extensively studied for their roles in modulating various biological pathways, particularly those involving neurotransmitter systems. The specific arrangement of atoms in 4-cyano-N-2-(4-methylbenzenesulfonyl)-1,2,3,4-tetrahydroisoquinolin-7-ylbenzamide suggests potential interactions with targets such as serotonin receptors, dopamine transporters, and other key enzymes involved in neural signaling.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and mode of interaction of this compound with biological targets with greater precision. The cyano group at the 4-position of the benzene ring introduces a polar character to the molecule, which may enhance its solubility in aqueous environments and facilitate cellular uptake. Meanwhile, the methylbenzenesulfonyl substituent at the 2-position adds a layer of hydrophobicity and electronic richness, potentially influencing both the compound's metabolic stability and its ability to cross biological membranes.

The benzamide moiety at the 7-position of the tetrahydroisoquinoline ring is another critical feature that warrants detailed examination. Benzamides are known to exhibit diverse biological activities, ranging from anti-inflammatory effects to modulation of enzyme activity. In this context, the benzamide group in 4-cyano-N-2-(4-methylbenzenesulfonyl)-1,2,3,4-tetrahydroisoquinolin-7-ylbenzamide may serve as a hinge region or an anchor point for binding to specific protein targets. This structural feature could be leveraged to develop novel therapeutic agents with tailored pharmacological profiles.

One of the most compelling aspects of this compound is its potential application in addressing neurological disorders. Tetrahydroisoquinoline derivatives have been implicated in various neurobiological processes, including memory formation, pain perception, and mood regulation. The unique combination of functional groups in 4-cyano-N-2-(4-methylbenzenesulfonyl)-1,2,3,4-tetrahydroisoquinolin-7-ylbenzamide suggests that it may interact with multiple neurotransmitter systems simultaneously. Such polypharmacicity could be advantageous in developing treatments for complex neurological conditions characterized by multifaceted pathophysiology.

In vitro studies have begun to uncover the mechanistic basis of the compound's activity. Initial experiments suggest that it may inhibit enzymes such as monoamine oxidase (MAO) or catechol-O-methyltransferase (COMT), which are critical regulators of neurotransmitter levels. Additionally, the cyano group and methylbenzenesulfonyl moiety might engage in hydrogen bonding or electrostatic interactions with residues on the target protein surface. These interactions could modulate enzyme activity or receptor signaling pathways in ways that ameliorate pathological conditions.

The synthesis of this compound presents an interesting challenge due to its complex architecture. Multi-step organic reactions are typically employed to construct the tetrahydroisoquinoline core and introduce the various substituents. Advances in synthetic methodologies have made it possible to achieve high yields and purity levels for such intricate molecules. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in forming carbon-carbon bonds between distant regions of the molecule.

From a drug discovery perspective, 4-cyano-N-2-(4-methylbenzenesulfonyl)-1,2,3,4-tetrahydroisoquinolin-7-ylbenzamide represents an excellent candidate for further development. Its structural complexity suggests that it may possess novel pharmacological properties not exhibited by simpler analogs. Moreover，the presence of multiple functional groups provides ample opportunities for chemical modification through structure-based drug design approaches.

Future research directions may include exploring derivatives of this compound with enhanced potency or selectivity for specific biological targets。 Additionally，in vivo studies will be essential to assess its pharmacokinetic profile，toxicity，and therapeutic efficacy。 Preclinical trials could provide valuable insights into its potential as a lead compound for treating neurological disorders or other diseases where tetrahydroisoquinoline derivatives show promise。

The integration of high-throughput screening (HTS) technologies with computational modeling holds great promise for accelerating the drug discovery process。 By rapidly testing large libraries of compounds against relevant biological targets, 4-cyano-N-2-(4-methylbenzenesulfonyl)-1，2，3，4-tetrahydroisoquinolin-7-y！ ben! zamide! ! ! ! ! ! ! ! ! ! ! ! ! ! ! ! ! could be identified as a hit or lead structure more efficiently than traditional methods。